2-[(4-Methylbenzyl)amino]-1-butanol hydrochloride

• IUPAC Name: 2-[(4-methylphenyl)methylamino]butan-1-ol;hydrochloride
• InChI: InChI=1S/C12H19NO.ClH/c1-3-12(9-14)13-8-11-6-4-10(2)5-7-11;/h4-7,12-14H,3,8-9H2,1-2H3;1H
• InChI Key: WRXYTTWSTTUOLD-UHFFFAOYSA-N
• Canonical SMILES: CCC(CO)NCC1=CC=C(C=C1)C.Cl
• Molecular Formula: C12H20ClNO
• Molecular Weight: 229.74 g/mol

Description

“2-[(4-Methylbenzyl)amino]-1-butanol hydrochloride” is a synthetic organic compound with the CAS Number: 1048673-55-7. It has a molecular weight of 229.75 and its IUPAC name is this compound. The compound is a solid at room temperature.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C12H19NO.ClH/c1-3-12(9-14)13-8-11-6-4-10(2)5-7-11;/h4-7,12-14H,3,8-9H2,1-2H3;1H. This code provides a textual representation of the compound’s molecular structure.

Physical And Chemical Properties Analysis

“this compound” is a solid at room temperature. It has a molecular weight of 229.75.

Scientific Research Applications

Solubility and Solvent Effects

• Research on the solubility of related compounds like 2-amino-3-methylbenzoic acid in different solvents is essential for their purification. This study helps understand the behavior of such compounds in various solvent environments (Zhu et al., 2019).

Asymmetric Synthesis and Kinetic Resolution

• Studies have explored novel dynamic kinetic resolution processes in the asymmetric synthesis of oxazolidinone derivatives from similar compounds. This contributes to the understanding of stereoselective synthesis and can be applied in pharmaceutical chemistry (Sugiyama et al., 2003).

Radiotherapy Applications

• The synthesis of new ligands and their complexes for labeling proteins with Rhodium complexes for internal radiotherapy applications is another area of research. This involves the study of bifunctional ligands related to the compound (Efe et al., 1991).

Metabolic Studies

• Metabolic studies of tobacco-specific nitrosamines and their metabolites, such as 4-(Methylnitrosamino)-1-(3-pyridyl)-1-butanol, provide insight into the bioactivation and detoxification pathways of these compounds, which is crucial for understanding their role in carcinogenesis (Hecht et al., 2000).

Synthesis of Pentanol Isomers in Microorganisms

• Research on the synthesis of pentanol isomers, such as 2-methyl-1-butanol and 3-methyl-1-butanol, in engineered microorganisms showcases the potential of these compounds as biofuels (Cann & Liao, 2009).

Enantioselective Membrane Transport

• Studies on the enantioselective transport of amino acids through membranes using chiral alcohols related to the compound provide insights into stereochemistry and separation processes (Bryjak et al., 1993).

Safety and Hazards

A Material Safety Data Sheet (MSDS) is available for "2-[(4-Methylbenzyl)amino]-1-butanol hydrochloride". This document would provide detailed information about the compound’s safety and hazards. It is recommended to handle the compound with appropriate safety measures, including wearing protective gloves, eye protection, and face protection.